Cas no 497959-45-2 (5,5-dimethyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-2-en-1-one)

• Product Name: 5,5-dimethyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-2-en-1-one
• CAS No: 497959-45-2
• MF: C₁₄H₂₃BO₃
• MW: 250.141624689102
• MDL: MFCD22189452
• CID: 1536605
• PubChem ID: 57416212
• Update Time: 2025-05-21

5,5-dimethyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one,5,5-dimethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 5,5-Dimethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-2-en-1-one
• 5,5-dimethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-cyclohexen-1-one
• 5,5-dimethyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-2-en-1-one
• 5,5-Dimethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-2-enone
• 5,5-Dimethylcyclohex-2-en-1-one-3-boronic acid pinacol ester
• CHCPOPVEQVWOHT-UHFFFAOYSA-N
• DB-340597
• DTXSID50725892
• SCHEMBL1723420
• Z2049747286
• CS-0174862
• XUA95945
• AKOS025146537
• EN300-7421968
• MFCD22189452
• 497959-45-2
• BS-28648
• H11465

• MDL： MFCD22189452
• Inchi： 1S/C14H23BO3/c1-12(2)8-10(7-11(16)9-12)15-17-13(3,4)14(5,6)18-15/h7H,8-9H2,1-6H3
• InChI Key： CHCPOPVEQVWOHT-UHFFFAOYSA-N
• SMILES： O1B(C2=CC(CC(C)(C)C2)=O)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 249.17769
• Monoisotopic Mass: 250.1740248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 5,5-dimethyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-2-en-1-one

Recent Advances in the Study of 5,5-dimethyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-2-en-1-one (CAS: 497959-45-2)

The compound 5,5-dimethyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-2-en-1-one (CAS: 497959-45-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, reactivity, and biological activities.

Recent studies have highlighted the utility of this boron-containing cyclohexenone derivative as a versatile intermediate in organic synthesis. The presence of the tetramethyl-1,3,2-dioxaborolane moiety enhances its stability and reactivity, making it an attractive building block for the construction of complex molecules. Researchers have successfully employed this compound in Suzuki-Miyaura cross-coupling reactions, demonstrating its efficacy in forming carbon-carbon bonds under mild conditions.

In the context of medicinal chemistry, preliminary investigations have revealed that 5,5-dimethyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-2-en-1-one exhibits promising biological activities. In vitro assays have shown moderate inhibitory effects against certain kinases and proteases, suggesting its potential as a scaffold for the development of novel therapeutic agents. Further structure-activity relationship (SAR) studies are underway to optimize its pharmacological properties.

From a synthetic perspective, recent advancements have focused on improving the yield and scalability of this compound. Novel catalytic systems and reaction conditions have been explored to enhance the efficiency of its preparation. Additionally, computational studies have provided insights into the electronic and steric factors influencing its reactivity, aiding in the design of more efficient synthetic routes.

In conclusion, 5,5-dimethyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-2-en-1-one represents a valuable tool in both synthetic and medicinal chemistry. Its unique combination of stability and reactivity, coupled with its emerging biological activities, positions it as a compound of significant interest for future research. Continued exploration of its applications and derivatives is expected to yield further breakthroughs in the field.